Cas no 2227914-37-4 (4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline)
4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline Chemical and Physical Properties
Names and Identifiers
-
- 4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline
- EN300-1756898
- 4-[(2R)-2-aminopropyl]-2-fluoro-N,N-dimethylaniline
- 2227914-37-4
-
- Inchi: 1S/C11H17FN2/c1-8(13)6-9-4-5-11(14(2)3)10(12)7-9/h4-5,7-8H,6,13H2,1-3H3/t8-/m1/s1
- InChI Key: WJTLNKAMQIKGOB-MRVPVSSYSA-N
- SMILES: FC1C=C(C=CC=1N(C)C)C[C@@H](C)N
Computed Properties
- Exact Mass: 196.13757671g/mol
- Monoisotopic Mass: 196.13757671g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 173
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 29.3Ų
4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1756898-0.05g |
4-[(2R)-2-aminopropyl]-2-fluoro-N,N-dimethylaniline |
2227914-37-4 | 0.05g |
$1537.0 | 2023-09-20 | ||
| Enamine | EN300-1756898-0.1g |
4-[(2R)-2-aminopropyl]-2-fluoro-N,N-dimethylaniline |
2227914-37-4 | 0.1g |
$1610.0 | 2023-09-20 | ||
| Enamine | EN300-1756898-0.25g |
4-[(2R)-2-aminopropyl]-2-fluoro-N,N-dimethylaniline |
2227914-37-4 | 0.25g |
$1683.0 | 2023-09-20 | ||
| Enamine | EN300-1756898-0.5g |
4-[(2R)-2-aminopropyl]-2-fluoro-N,N-dimethylaniline |
2227914-37-4 | 0.5g |
$1757.0 | 2023-09-20 | ||
| Enamine | EN300-1756898-1.0g |
4-[(2R)-2-aminopropyl]-2-fluoro-N,N-dimethylaniline |
2227914-37-4 | 1g |
$1829.0 | 2023-06-03 | ||
| Enamine | EN300-1756898-2.5g |
4-[(2R)-2-aminopropyl]-2-fluoro-N,N-dimethylaniline |
2227914-37-4 | 2.5g |
$3585.0 | 2023-09-20 | ||
| Enamine | EN300-1756898-5.0g |
4-[(2R)-2-aminopropyl]-2-fluoro-N,N-dimethylaniline |
2227914-37-4 | 5g |
$5304.0 | 2023-06-03 | ||
| Enamine | EN300-1756898-10.0g |
4-[(2R)-2-aminopropyl]-2-fluoro-N,N-dimethylaniline |
2227914-37-4 | 10g |
$7866.0 | 2023-06-03 | ||
| Enamine | EN300-1756898-1g |
4-[(2R)-2-aminopropyl]-2-fluoro-N,N-dimethylaniline |
2227914-37-4 | 1g |
$1829.0 | 2023-09-20 | ||
| Enamine | EN300-1756898-5g |
4-[(2R)-2-aminopropyl]-2-fluoro-N,N-dimethylaniline |
2227914-37-4 | 5g |
$5304.0 | 2023-09-20 |
4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline
Introduction to 4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline (CAS No. 2227914-37-4)
4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline (CAS No. 2227914-37-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorinated aromatic ring and an aminoalkyl side chain. These properties make it a promising candidate for various applications, particularly in the development of new therapeutic agents.
The fluorine atom in the aromatic ring of 4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline plays a crucial role in modulating its biological activity and pharmacokinetic properties. Fluorine is known for its ability to enhance the lipophilicity and metabolic stability of organic molecules, which can improve their bioavailability and reduce their susceptibility to metabolic degradation. This is particularly important in the design of drugs that need to cross biological membranes or remain stable in the body for extended periods.
The aminoalkyl side chain of 4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylanamine is another key feature that contributes to its potential therapeutic applications. Amino groups are often involved in forming hydrogen bonds with target proteins, which can enhance the binding affinity and selectivity of the compound. The presence of an aminoalkyl side chain can also influence the compound's solubility and distribution within the body, making it a valuable tool in drug design.
Recent studies have explored the potential of 4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline as a lead compound for developing new treatments for various diseases. One notable area of research is its application in neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by the progressive loss of neurons, which can lead to cognitive decline and motor dysfunction. The ability of 4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline to cross the blood-brain barrier and interact with specific neurotransmitter systems makes it a promising candidate for developing neuroprotective agents.
In addition to its potential in neurodegenerative disorders, 4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline has also shown promise in the treatment of cancer. Cancer cells often exhibit altered metabolism and signaling pathways, which can be targeted by small molecules like 4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline. Preclinical studies have demonstrated that this compound can inhibit the growth of cancer cells by disrupting key signaling pathways involved in cell proliferation and survival.
The pharmacological properties of 4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline have been extensively studied using a variety of techniques, including molecular modeling, cell-based assays, and animal models. These studies have provided valuable insights into the mechanisms by which this compound exerts its biological effects. For example, molecular modeling has revealed that 4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline can form stable complexes with specific protein targets, which may explain its high binding affinity and selectivity.
Cell-based assays have further confirmed the biological activity of 4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline by demonstrating its ability to modulate cellular processes such as apoptosis, autophagy, and inflammation. These processes are known to play critical roles in various diseases, making 4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline a valuable tool for understanding disease mechanisms and developing new therapeutic strategies.
Animal models have also been used to evaluate the safety and efficacy of 4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline in vivo. Preclinical studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings are encouraging and suggest that 4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline has a favorable safety profile, which is essential for its further development as a potential drug candidate.
In conclusion, 4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline (CAS No. 2337914-37-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including a fluorinated aromatic ring and an aminoalkyl side chain, make it an attractive candidate for developing new therapeutic agents for various diseases, including neurodegenerative disorders and cancer. Ongoing research continues to uncover new insights into the biological activity and pharmacological properties of this compound, highlighting its potential as a valuable tool in drug discovery and development.
2227914-37-4 (4-(2R)-2-aminopropyl-2-fluoro-N,N-dimethylaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)